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Compound of Interest

Compound Name: 6-Methylpyridine-2,4-diol

Cat. No.: B1395542

Prepared by: Gemini, Senior Application Scientist

This document provides a comprehensive technical guide for researchers, scientists, and drug
development professionals on the safe handling, storage, and emergency procedures for 6-
Methylpyridine-2,4-diol (CAS No. 70254-45-4). The protocols and recommendations herein
are synthesized from established safety data and best practices for handling pyridine-class
compounds in a laboratory setting.

Section 1: Compound Identification and
Physicochemical Properties

6-Methylpyridine-2,4-diol, also known as 4-hydroxy-6-methyl-2-pyridinone, is a heterocyclic
compound with applications in medicinal chemistry and materials science.[1] Its derivatives
have been investigated for potential therapeutic uses, including antioxidant and antimicrobial
properties.[1] A clear understanding of its physical properties is fundamental to its safe
handling.
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Property Value Source
CAS Number 70254-45-4 [2]
Molecular Formula CeH7NO2 [2]
Molecular Weight 125.13 g/mol [2]
Physical Form Solid [2]
Appearance Off-white Powder [3]
Melting Point >330 °C [2]

The exceptionally high melting point suggests strong intermolecular hydrogen bonding, which
Is characteristic of compounds with multiple hydroxyl groups.[1] While this indicates low
volatility at ambient temperatures, it does not diminish the risks associated with airborne dust
during handling.

Section 2: Hazard Identification and GHS
Classification

6-Methylpyridine-2,4-diol is classified as a hazardous substance under the Globally
Harmonized System (GHS). All personnel must be familiar with its specific hazards before

handling.
GHS Classification Hazard Statement
Signal Word Warning
Pictogram Irritant
Skin Corrosion/Irritation H315: Causes skin irritation[1][2]
Serious Eye Damage/Irritation H319: Causes serious eye irritation[1][2]

Specific Target Organ Toxicity (Single Exposure)  H335: May cause respiratory irritation[1][2]

The primary hazards are irritant in nature, affecting the skin, eyes, and respiratory system upon
direct contact or inhalation of dust particles. These classifications mandate stringent adherence
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to the personal protective equipment (PPE) and handling protocols outlined below.

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)

A multi-layered approach to risk mitigation, starting with engineering controls and
supplemented by appropriate PPE, is essential for preventing exposure.

3.1 Engineering Controls: The First Line of Defense The primary engineering control for
handling 6-Methylpyridine-2,4-diol powder is a certified chemical fume hood.[4] This is non-
negotiable. A fume hood ensures that any generated dust or aerosols are contained and
exhausted, preventing inhalation, which is a primary exposure route.[5] All weighing and
transfer operations involving the solid material must be conducted within the fume hood.
Ensure adequate ventilation in the general laboratory area as a secondary precaution.[4][6]

3.2 Personal Protective Equipment (PPE): A Self-Validating System PPE is the final barrier
between the researcher and the chemical. The selection of PPE must be based on a thorough
risk assessment of the procedures to be performed.

o Eye and Face Protection: Chemical safety goggles or safety glasses with side shields are
mandatory.[3] This is to prevent eye contact with airborne particles, which can cause serious
irritation.[2]

e Skin Protection:

o Gloves: Use chemical-resistant gloves. Nitrile or neoprene gloves are recommended for
handling pyridine derivatives.[3][4] Always inspect gloves for tears or punctures before
use.[3] Contaminated gloves should be removed carefully, avoiding skin contact, and
disposed of as hazardous waste.[7]

o Lab Coat: A long-sleeved lab coat is required to protect the skin on the arms and body.[3]

[4]

» Respiratory Protection: Under normal conditions of use within a fume hood, respiratory
protection is not typically required.[7] However, if there is a potential for significant dust
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generation that cannot be controlled by local exhaust ventilation, a NIOSH/MSHA-approved
respirator should be used.[8]

Section 4: Protocols for Safe Handling and Storage

Adherence to a standardized workflow minimizes the risk of exposure and contamination.

4.1 Handling Protocol

Preparation: Before handling, ensure the chemical fume hood is operational and the work
area is clean and uncluttered. Assemble all necessary equipment and PPE.

o Chemical Transfer: Conduct all transfers of 6-Methylpyridine-2,4-diol inside the fume hood.
Minimize the generation of dust by handling the container carefully and avoiding rapid
movements.[3][9]

o During Use: Keep the container tightly closed when not in use.[3][10] Avoid contact with skin,
eyes, and clothing.[3] Do not eat, drink, or smoke in the laboratory.[3][11]

o Post-Handling: After handling, decontaminate the work surface. Wash hands and any
exposed skin thoroughly with soap and water.[3][7] Remove and wash contaminated clothing
before reuse.[10]
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Caption: Standard workflow for handling 6-Methylpyridine-2,4-diol.
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4.2 Storage Protocol Proper storage is critical to maintaining the chemical's integrity and
ensuring safety.

e Location: Store in a dry, cool, and well-ventilated area.[3][10]

o Container: Keep the container tightly closed to prevent absorption of moisture and
contamination.[3][10]

e Segregation: Store away from incompatible materials such as strong oxidizing agents and
strong acids.[3]

e Security: It is recommended to store the container in a locked cabinet or an area accessible
only to authorized personnel.[8][12]

Section 5: Emergency and First Aid Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.
5.1 First Aid Measures

 Inhalation: If dust is inhaled, immediately move the person to fresh air. If breathing is difficult
or stops, provide artificial respiration. Seek medical attention if symptoms occur.[7][10]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with plenty of soap and water for at least 15 minutes.[7][10] If skin irritation develops or
persists, seek medical attention.[7]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open.[7][10] Remove contact lenses if present and easy to do so.[7] Continue
rinsing and seek immediate medical attention.[7][10]

 Ingestion: Rinse the mouth thoroughly with water. Do NOT induce vomiting.[10] Seek
medical attention if the person feels unwell.[7]

5.2 Accidental Release (Spill) Protocol

o Evacuate: Clear the immediate area of all non-essential personnel.
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e Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.
o Protect: Wear appropriate PPE, including respiratory protection if necessary.[8]

o Contain & Clean: Avoid generating dust.[9] Gently sweep or vacuum the spilled solid
material.[6] Place the collected material into a suitable, labeled, and sealed container for
hazardous waste disposal.[6][9]

o Decontaminate: Clean the spill area thoroughly.

o Report: Report the incident to the appropriate safety personnel.
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Caption: Decision-making workflow for emergency response.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.sigmaaldrich.com/HK/en/sds/aldrich/a75706?userType=undefined
https://store.apolloscientific.co.uk/storage/msds/OR12003_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC114980050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC114980050&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR12003_msds.pdf
https://www.benchchem.com/product/b1395542?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1395542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

5.3 Fire-Fighting Measures

» Extinguishing Media: Use water spray, carbon dioxide (COZ2), dry chemical powder, or
alcohol-resistant foam.[3]

o Specific Hazards: Thermal decomposition can lead to the release of hazardous and irritating
gases, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).

[3][6]

» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1395542#6-methylpyridine-2-4-diol-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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